Cas no 20198-77-0 (3,4-dichloro-1-ethyl-1H-pyrrole-2,5-dione)

• Product Name: 3,4-dichloro-1-ethyl-1H-pyrrole-2,5-dione
• CAS No: 20198-77-0
• MF: C₆H₅Cl₂NO₂
• MW: 194.015399694443
• CID: 909222
• PubChem ID: 30000
• Update Time: 2025-04-19

3,4-dichloro-1-ethyl-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-1-ethyl-1H-pyrrole-2,5-dione
• 3,4-dichloro-1-ethylpyrrole-2,5-dione
• 2,3-Dichloro-N-ethylmaleimide
• 3,4-dichloro-1-ethyl-pyrrole-2,5-dione
• 3,4-dichloro-N-ethylmaleimide
• AC1L1ILH
• BRN 1527035
• MALEIMIDE, 2,3-DICHLORO-N-ETHYL-
• Maleimide, dichloro-N-ethyl-
• N-Ethyl-2,3-dichlor-maleimid
• N-Ethyl-dichlormaleinimid
• N-Ethyl-dichloromaleinimide
• NSC222506
• SureCN844833
• NSC 222506
• 20198-77-0
• SCHEMBL844833
• 3,4-Dichloro-1-ethylmaleimide
• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-ethyl-
• UNOAAQSLIJPNKG-UHFFFAOYSA-N
• AKOS006280155
• UNII-VGV0GM54DU
• NSC-222506
• 1H-Pyrrole-2, 3,4-dichloro-1-ethyl-
• Maleimide,3-dichloro-N-ethyl-
• VGV0GM54DU
• DTXSID80174036

• Inchi： 1S/C6H5Cl2NO2/c1-2-9-5(10)3(7)4(8)6(9)11/h2H2,1H3
• InChI Key： UNOAAQSLIJPNKG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)CC)=O)Cl

Computed Properties

• Exact Mass: 192.96985
• Monoisotopic Mass: 192.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.3848 (rough estimate)
• Refractive Index: 1.6100 (estimate)
• PSA: 37.38
• LogP: 1.00220